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Compound of Interest

Compound Name: Hydrogen dichromate

Cat. No.: B1233165

Safe Handling and Disposal of Dichromic Acid

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Dichromic acid (H2Cr207), often referred to as hydrogen dichromate, and its precursor salts
are highly hazardous materials demanding stringent safety protocols. These compounds,
containing hexavalent chromium (Cr®*), are potent oxidizing agents, corrosive to tissues and
metals, and are acutely toxic.[1][2][3][4] Furthermore, they are confirmed carcinogens,
mutagens, and teratogens.[1][2][3][4][5] Exposure can be fatal if ingested, inhaled, or absorbed
through the skin, and can cause severe damage to the skin, eyes, and mucous membranes.[1]
[2][3][4] Due to these significant health risks, all handling and disposal procedures must be
conducted with extreme caution, adhering to the personal protective equipment (PPE) and
procedural guidelines outlined below.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory to prevent any direct contact with
dichromic acid. The following table summarizes the required PPE for handling this substance.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1233165?utm_src=pdf-interest
https://www.benchchem.com/product/b1233165?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172355/CSP-Chromic-Acid-and-Dichromate-Salts.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ChromicAcidDischromateSalts_Reviewed.pdf
https://twu.edu/media/documents/risk-management/Chromic-Acid-and-Dichromate-Salts-SOP.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/20/2025/11/CSP-Chromic-Acid-and-Dichromate-Salts.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172355/CSP-Chromic-Acid-and-Dichromate-Salts.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ChromicAcidDischromateSalts_Reviewed.pdf
https://twu.edu/media/documents/risk-management/Chromic-Acid-and-Dichromate-Salts-SOP.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/20/2025/11/CSP-Chromic-Acid-and-Dichromate-Salts.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0429.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172355/CSP-Chromic-Acid-and-Dichromate-Salts.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ChromicAcidDischromateSalts_Reviewed.pdf
https://twu.edu/media/documents/risk-management/Chromic-Acid-and-Dichromate-Salts-SOP.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/20/2025/11/CSP-Chromic-Acid-and-Dichromate-Salts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE Specifications and Notes

Hands

Latex gloves are not suitable
and should not be used.[1][2]

Double-gloving with Nitrile
[3] Heavy-duty butyl or

Gloves
neoprene over-gloves can

provide additional protection.

Eyes/Face

ANSI Z87.1-compliant safety
goggles are the minimum
requirement.[1][2][3][4] A full-

Safety Goggles and a Face )
face shield must be worn over

Shield _
the goggles, especially when a

splash hazard is present.[1][2]
[3]4]

Body

A standard lab coat should be
worn, supplemented by a
chemical-resistant apron,
Laboratory Coat and a particularly when handling
Chemical-Resistant Apron larger quantities.[1][2][3][4][6]
For extensive use, a full
chemical-resistant suit may be

necessary.

Respiratory

All work with dichromic acid
must be performed in a
certified chemical fume hood to
prevent inhalation of toxic
vapors.[1][2][3][4][ 7] If a fume
Fume Hood hood is not feasible, a full-face
respirator with an acid gas
cartridge is required after
consultation with
environmental health and

safety professionals.[3][9]

Feet

Shoes must fully cover the feet
Closed-Toed Shoes ) )
to protect against spills.
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Operational Plan: Handling and Storage

Engineering Controls:

e Fume Hood: All procedures involving dichromic acid or its salts must be conducted within a
properly functioning and certified chemical fume hood.[1][2][3][4][7]

o Safety Shower and Eyewash Station: An operational and easily accessible safety shower
and eyewash station are critical in the immediate work area.[6][8]

Work Practices:

Pre-Approval: Do not use dichromic acid or its salts until you have received pre-approval
from the Principal Investigator or a designated laboratory safety officer.[1][2][4]

» Labeling: All containers must be clearly labeled with the chemical name, a skull-and-
crossbones pictogram, the word "Danger,"” and identify the material as acutely toxic and
carcinogenic.[1][3][4]

o Storage: Store containers in a cool, dry, and well-ventilated area, below eye level.[1][2][3][4]
They must be kept in leak-proof secondary containment.[1][2][3][4]

» Incompatibilities: Dichromic acid is incompatible with a wide range of substances, including
acids, bases, powdered metals, organic chemicals, and reducing agents.[1][2][3][4][7]
Segregate it from these materials during storage and use.

Spill Response:

o Small Spills: If a small spill occurs and you are trained to handle it, use a spill kit designed for
acid neutralization and absorption.

o Large Spills: Treat all other spills as major incidents. Evacuate the area immediately, notify
others and your supervisor, and contact emergency personnel.[2][3]

Disposal Plan

Dichromic acid waste is considered highly toxic and must be disposed of as hazardous waste
in compliance with all local, state, and federal regulations.[7][10] Do not dispose of it down the
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drain.[10] The standard procedure for treating chromic acid waste involves a two-step process:

Reduction of Chromium (VI): The highly toxic hexavalent chromium (Cr®*) is reduced to the
more stable and less toxic trivalent chromium (Cr3*). This is typically achieved using a
reducing agent like sodium thiosulfate in an acidic environment.[10]

Neutralization: The resulting Cr3* solution is then neutralized.[10]

Experimental Protocol: Waste Neutralization

The following is a general protocol for the neutralization of dichromic acid waste. This

procedure should only be carried out by trained personnel under a fume hood and with

appropriate PPE.

Dilution: In a beaker significantly larger than the waste volume, slowly add the dichromic acid
waste to an equal amount of cold water with constant stirring.[10] Never add water to the
acid.[7]

pH Adjustment: Adjust the pH of the diluted solution to 1.0 using sulfuric acid or sodium
carbonate as needed.[10]

Reduction: Slowly add sodium thiosulfate to the solution while stirring. Continue adding until
the solution's color changes, indicating the reduction of Cré+ to Cr3+,[10]

Neutralization: Slowly add sodium carbonate to neutralize the acidic solution. Continue
stirring for at least 15 minutes after neutralization is complete.[10]

Precipitation and Disposal: Allow the mixture to sit overnight to allow the trivalent chromium
hydroxide to precipitate.[10] The precipitate should be filtered and disposed of as hazardous
waste according to institutional guidelines.[10]

Emergency First Aid

» Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2][3][4]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, removing contact lenses if present.[1][2][3][4] Seek immediate medical attention.[1]
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[2]31[4]

 Inhalation: Move the individual to fresh air.[1][2][7] Seek immediate medical attention.[1][2][3]

« Ingestion: Do not induce vomiting. Rinse the mouth with water.[3] Seek immediate medical
attention.[3]

Workflow for Handling and Disposal of Dichromic
Acid
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Caption: Workflow for the safe handling and disposal of Dichromic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Hydrogen
dichromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233165#personal-protective-equipment-for-
handling-hydrogen-dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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